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Compound of Interest

Compound Name: 5-Undecanol

Cat. No.: B1582354 Get Quote

CAS Number: 37493-70-2 IUPAC Name: Undecan-5-ol

This technical guide provides an in-depth overview of 5-Undecanol, a secondary alcohol with

applications in various fields of chemical research and development. This document is intended

for researchers, scientists, and drug development professionals, offering a consolidated

resource on its chemical identity, physicochemical properties, and a representative synthetic

protocol.

Chemical Identity and Properties
5-Undecanol is a fatty alcohol characterized by a hydroxyl group located on the fifth carbon of

an eleven-carbon aliphatic chain.[1] Its structure imparts specific physical and chemical

properties that are of interest in organic synthesis and material science.

Physicochemical Data
A compilation of key physicochemical data for 5-Undecanol is presented in the table below for

easy reference and comparison.
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Property Value Source

CAS Number 37493-70-2 [1][2][3][4]

IUPAC Name Undecan-5-ol [1][5]

Other Names
5-Hendecanol, n-Butyl n-hexyl

carbinol
[1][6]

Molecular Formula C₁₁H₂₄O [1][2][4]

Molecular Weight 172.31 g/mol [1][2][3][4]

Appearance
Colorless to Almost colorless

clear liquid
[2][4]

Boiling Point 140 °C at 17 mmHg [2]

228 - 230 °C at 760 mmHg

Flash Point 94 °C [2]

Density 0.83 g/mL at 20/20 °C [2]

Purity >98.0% (GC) [2][4]

Synthesis of 5-Undecanol: A Representative
Experimental Protocol
The synthesis of 5-Undecanol can be effectively achieved via a Grignard reaction, a versatile

and widely used method for the formation of carbon-carbon bonds and the synthesis of

alcohols. This protocol details the reaction of a Grignard reagent with an appropriate aldehyde.

Experimental Protocol: Grignard Synthesis of 5-
Undecanol
Objective: To synthesize 5-Undecanol from hexanal and pentylmagnesium bromide.

Materials:

Magnesium turnings

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

http://orgsyn.org/demo.aspx?prep=v93p0319
https://pubchem.ncbi.nlm.nih.gov/compound/1-Undecanol
https://www.benchchem.com/pdf/Comparative_Analysis_of_1_Undecanol_Synthesis_Routes.pdf
https://www.stenutz.eu/chem/solv6.php?name=5-undecanol
http://orgsyn.org/demo.aspx?prep=v93p0319
http://www.thegoodscentscompany.com/data/rw1587611.html
http://orgsyn.org/demo.aspx?prep=v93p0319
https://www.khanacademy.org/science/organic-chemistry/alcohols-ethers-epoxides-sulfides/synthesis-alcohols-tutorial/v/synthesis-of-alcohols-using-grignard-reagents-i
http://orgsyn.org/demo.aspx?prep=v93p0319
https://pubchem.ncbi.nlm.nih.gov/compound/1-Undecanol
https://www.stenutz.eu/chem/solv6.php?name=5-undecanol
http://orgsyn.org/demo.aspx?prep=v93p0319
https://pubchem.ncbi.nlm.nih.gov/compound/1-Undecanol
https://www.benchchem.com/pdf/Comparative_Analysis_of_1_Undecanol_Synthesis_Routes.pdf
https://www.stenutz.eu/chem/solv6.php?name=5-undecanol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Undecanol
https://www.stenutz.eu/chem/solv6.php?name=5-undecanol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Undecanol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Undecanol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Undecanol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Undecanol
https://www.stenutz.eu/chem/solv6.php?name=5-undecanol
https://www.benchchem.com/product/b1582354?utm_src=pdf-body
https://www.benchchem.com/product/b1582354?utm_src=pdf-body
https://www.benchchem.com/product/b1582354?utm_src=pdf-body
https://www.benchchem.com/product/b1582354?utm_src=pdf-body
https://www.benchchem.com/product/b1582354?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Iodine (for activation)

1-Bromopentane

Anhydrous diethyl ether or tetrahydrofuran (THF)

Hexanal

1 M Hydrochloric acid (HCl) solution

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flasks, dropping funnel, reflux condenser, separatory funnel, and distillation

apparatus

Procedure:

Preparation of the Grignard Reagent (Pentylmagnesium Bromide):

In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a

dropping funnel, and a nitrogen inlet, place magnesium turnings.

Add a small crystal of iodine to activate the magnesium surface.

In the dropping funnel, place a solution of 1-bromopentane in anhydrous diethyl ether.

Add a small amount of the 1-bromopentane solution to the magnesium turnings. The

reaction is initiated when the color of the iodine disappears and bubbling is observed.

Once the reaction has started, add the remaining 1-bromopentane solution dropwise at a

rate that maintains a gentle reflux.

After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure

complete formation of the Grignard reagent.
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Reaction with Hexanal:

Cool the Grignard reagent solution in an ice bath.

Prepare a solution of hexanal in anhydrous diethyl ether and add it to the dropping funnel.

Add the hexanal solution dropwise to the cooled Grignard reagent with vigorous stirring.

The reaction is exothermic, so maintain the temperature below 20 °C.

After the addition is complete, allow the reaction mixture to stir at room temperature for 1-2

hours.

Work-up and Purification:

Quench the reaction by slowly adding it to a beaker of crushed ice, followed by the slow

addition of 1 M HCl solution with stirring until the magnesium salts dissolve.

Transfer the mixture to a separatory funnel and separate the organic layer.

Extract the aqueous layer with diethyl ether.

Combine the organic layers and wash sequentially with water, saturated sodium

bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter to remove the drying agent and remove the solvent by rotary evaporation.

Purify the crude 5-Undecanol by vacuum distillation.

Experimental Workflow
The following diagram illustrates the key stages in the synthesis of 5-Undecanol using the

Grignard reaction protocol.
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Workflow for the Synthesis of 5-Undecanol via Grignard Reaction

Start: Assemble Flame-Dried Glassware
under Nitrogen Atmosphere

Prepare Grignard Reagent:
- Add Mg turnings and Iodine

- Dropwise addition of 1-Bromopentane in Anhydrous Ether

Initiate Reaction
(disappearance of iodine color, bubbling)

Reflux to Complete
Grignard Formation

Cool Grignard Reagent
in Ice Bath

Dropwise Addition of
Hexanal in Anhydrous Ether

Stir at Room Temperature
(1-2 hours)

Quench Reaction:
- Pour onto crushed ice

- Add 1 M HCl

Work-up:
- Separate organic layer

- Extract aqueous layer with ether

Wash Organic Layer:
- Water

- Saturated NaHCO₃

- Brine

Dry Organic Layer
(Anhydrous MgSO₄ or Na₂SO₄)

Filter and Evaporate Solvent
(Rotary Evaporator)

Purify by Vacuum Distillation

End Product:
Pure 5-Undecanol

Click to download full resolution via product page

Caption: Workflow for the Synthesis of 5-Undecanol via Grignard Reaction.
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Biological Activity and Potential Applications
While specific signaling pathways involving 5-Undecanol are not extensively documented in

publicly available literature, long-chain alcohols, in general, are known to exhibit biological

activities. For instance, some undecanols have been investigated for their antibacterial and

antifungal properties. The mechanism of action is often attributed to the disruption of cell

membranes or the inhibition of membrane-bound enzymes. Further research is required to

elucidate the specific molecular targets and signaling pathways modulated by 5-Undecanol. Its
potential applications could be in the development of novel antimicrobial agents or as a

precursor for the synthesis of more complex bioactive molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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